Methyl 3-[(2-{4-[3-(trifluoromethyl)phenethyl]piperazino}acetyl)amino]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[[2-[4-[2-[3-(trifluoromethyl)phenyl]ethyl]piperazin-1-yl]acetyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C21H24F3N3O3S/c1-30-20(29)19-17(6-12-31-19)25-18(28)14-27-10-8-26(9-11-27)7-5-15-3-2-4-16(13-15)21(22,23)24/h2-4,6,12-13H,5,7-11,14H2,1H3,(H,25,28)
• InChI Key: METOTXCZDFOBOC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)CN2CCN(CC2)CCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C21H24F3N3O3S
• Molecular Weight: 455.5 g/mol

Description

“Methyl 3-[(2-{4-[3-(trifluoromethyl)phenethyl]piperazino}acetyl)amino]-2-thiophenecarboxylate” is a chemical compound with the molecular formula C21H24F3N3O3S. It is a complex organic molecule that contains a trifluoromethyl group, a phenethyl group, a piperazino group, an acetyl group, an amino group, and a thiophene carboxylate group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by several functional groups. The trifluoromethyl group is a strong electron-withdrawing group, which can influence the reactivity of the molecule. The piperazino group is a type of diamine, which can participate in various reactions. The acetyl group can act as a good leaving group in certain reactions. The amino group is a basic functional group that can undergo various reactions such as acylation and alkylation. The thiophene carboxylate group is a heterocyclic compound that can participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. It has a predicted boiling point of 577.9±50.0 °C and a predicted density of 1.315±0.06 g/cm3. Its pKa value is predicted to be 13.83±0.70.

Scientific Research Applications

Synthesis and Chemical Properties

• The development of acrylic acid derivatives, including those related to muscle relaxants, has been explored through the synthesis of compounds with potential muscle relaxing activity. The study highlights the structural significance of C=C partial structures and alkyl carboxylate groupings in these compounds (Kreutzberger & Kreutzberger, 1980).
• A study on the synthesis of aryl(thio)carbamoyl derivatives of piperazines evaluated these compounds as potential herbicides and plant growth regulators. The research indicates the importance of the piperazine ring and aryl(thio)carbamoyl groups in determining the herbicidal activity of these compounds (Stoilkova, Yonova, & Ananieva, 2014).

Biological Activities

• Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and evaluated as anti-inflammatory and analgesic agents. These compounds exhibited significant cyclooxygenase inhibition and analgesic activities, suggesting their potential for therapeutic use (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• The synthesis and biological evaluation of 2-amino-3-(4-chlorobenzoyl)-4-[N-(substituted) piperazin-1-yl]thiophenes as potent allosteric enhancers of the A1 adenosine receptor have been reported. These compounds showed significant activity in enhancing A1 adenosine receptor-mediated effects, indicating their potential in drug development for neurological disorders (Romagnoli et al., 2008).